Cas no 137918-89-9 (Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]-)

Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]- structure
137918-89-9 structure
Product Name:Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]-
CAS No:137918-89-9
MF:C21H22N4O2S
MW:394.489983081818
CID:226132
PubChem ID:178429
Update Time:2025-04-19

Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[7-[4-(dimethylamino)phenyl]-2,3,6,7-tetrahydro-5-oxo-5H-imidazo[2,1-b][1,3]thiazin-6-yl]-
    • N-[7-[4-(dimethylamino)phenyl]-5-oxo-2,3,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-6-yl]benzamide
    • N-{7-[4-(Dimethylamino)phenyl]-5-oxo-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-6-yl}benzenecarboximidic acid
    • DTXSID30929937
    • N-(7-(4-(Dimethylamino)phenyl)-5-oxo-2,3,6,7-tetrahydroimidazo(2,1-b)(1,3)thiazin-6-yl)benzamide
    • 137918-89-9
    • Inchi: 1S/C21H22N4O2S/c1-24(2)16-10-8-14(9-11-16)18-17(20(27)25-13-12-22-21(25)28-18)23-19(26)15-6-4-3-5-7-15/h3-11,17-18H,12-13H2,1-2H3,(H,23,26)
    • InChI Key: JDXSDSGFGREIJX-UHFFFAOYSA-N
    • SMILES: S1C2=NCCN2C(C(C1C1C=CC(=CC=1)N(C)C)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 394.14656
  • Monoisotopic Mass: 394.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • Density: 1.33
  • Refractive Index: 1.687
  • PSA: 65.01
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